Cas no 136920-91-7 (5-Amino-6-phenylpiperidin-2-one)

• Product Name: 5-Amino-6-phenylpiperidin-2-one
• CAS No: 136920-91-7
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 2157353
• PubChem ID: 317221
• Update Time: 2025-05-21

5-Amino-6-phenylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-phenylpiperidin-2-one
• AKOS013480215
• LCA29837
• 136920-91-7
• DB-229327
• F20270
• 61298-37-1
• NSC-248009
• SCHEMBL2188987
• trans-5-aMino-2-oxo-6-phenylpiperidine
• EN300-80306
• NSC248009
• 906521-90-2

• Inchi： 1S/C11H14N2O/c12-9-6-7-10(14)13-11(9)8-4-2-1-3-5-8/h1-5,9,11H,6-7,12H2,(H,13,14)
• InChI Key： BKFJIBKJLGSOGY-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C2C=CC=CC=2)N1)N

Computed Properties

• Exact Mass: 190.111
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 5-Amino-6-phenylpiperidin-2-one

5-Amino-6-phenylpiperidin-2-one (CAS No. 136920-91-7): A Comprehensive Overview of Its Properties and Applications

5-Amino-6-phenylpiperidin-2-one (CAS No. 136920-91-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This piperidine derivative, characterized by its amino and phenyl functional groups, exhibits unique structural features that make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₁H₁₄N₂O, and distinct piperidin-2-one backbone contribute to its versatility in drug discovery and development.

In recent years, the demand for 5-Amino-6-phenylpiperidin-2-one has surged due to its potential applications in targeting neurological and metabolic disorders. Researchers are particularly interested in its role as a precursor for small molecule inhibitors and GPCR modulators, which are critical in treating conditions like Parkinson's disease and diabetes. The compound's pharmacophore properties align with current trends in precision medicine, a hot topic in 2024, where tailored therapies are designed based on molecular interactions.

The synthesis of 5-Amino-6-phenylpiperidin-2-one often involves multi-step organic reactions, including reductive amination and cyclization techniques. Advanced methods like flow chemistry and catalytic hydrogenation have been explored to improve yield and purity, addressing the growing need for sustainable and efficient production processes. These innovations resonate with the broader industry shift toward green chemistry, a frequently searched term among environmental-conscious researchers.

From a commercial perspective, CAS No. 136920-91-7 is supplied by leading chemical manufacturers under stringent quality control standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its identity and purity, ensuring compliance with regulatory guidelines like ICH Q7. This emphasis on quality aligns with the pharmaceutical industry's focus on cGMP compliance, a recurring search query among professionals.

Beyond its pharmaceutical applications, 5-Amino-6-phenylpiperidin-2-one has also been investigated in material science. Its rigid heterocyclic structure makes it a candidate for designing organic semiconductors and ligands for catalysis. These interdisciplinary applications highlight its relevance in emerging technologies, such as flexible electronics and renewable energy solutions, which dominate current scientific discourse.

In summary, 5-Amino-6-phenylpiperidin-2-one (CAS No. 136920-91-7) represents a multifaceted compound with broad utility across research and industrial sectors. Its structural uniqueness, combined with evolving synthetic methodologies, positions it as a key player in addressing modern scientific challenges. As interest in targeted drug delivery and sustainable synthesis continues to rise, this compound is poised to remain at the forefront of innovation.